Cas no 150965-73-4 (Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate)

• Product Name: Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate
• CAS No: 150965-73-4
• MF: C₁₁H₁₂Br₂O₄
• MW: 368.018582344055
• CID: 91918
• PubChem ID: 519055
• Update Time: 2025-07-26

Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate
• 3,5-Dibromo-2,4-dimethoxy-6-methylbenzoic acid methyl ester
• AC1LARM8
• ACMC-1C7QZ
• AG-D-97730
• CTK4C6831
• KB-202843
• Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate, 98+%
• FT-0628507
• 150965-73-4
• AKOS024318962
• HCKWDQNSOKQKEN-UHFFFAOYSA-N
• DTXSID00333880
• METHYL3,5-DIBROMO-2,4-DIMETHOXY-6-METHYLBENZOATE

• MDL： MFCD00082673
• Inchi： 1S/C11H12Br2O4/c1-5-6(11(14)17-4)9(15-2)8(13)10(16-3)7(5)12/h1-4H3
• InChI Key： HCKWDQNSOKQKEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C(=O)OC)=C1C)OC)Br)OC
• BRN： 6143738

Computed Properties

• Exact Mass: 365.91000
• Monoisotopic Mass: 365.91023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: Cream solid
• Density: 1.643
• Melting Point: 59-60°C
• Boiling Point: 398°Cat760mmHg
• Flash Point: 194.5°C
• Refractive Index: 1.552
• PSA: 44.76000
• LogP: 3.32380
• Solubility: Insoluble

Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate

Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate (CAS No. 150965-73-4): A Comprehensive Overview

Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate (CAS No. 150965-73-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular structure of Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate consists of a benzoate ester moiety attached to a phenyl ring substituted with bromine and methoxy groups. The presence of multiple substituents on the aromatic ring imparts distinct electronic and steric properties, which are crucial for its biological activity and reactivity. Specifically, the bromine atoms at the 3rd and 5th positions enhance the compound's lipophilicity and contribute to its interaction with biological targets, while the methoxy groups at the 2nd and 4th positions further modulate its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate has emerged as a compound of interest due to its potential in various therapeutic areas. Studies have demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammation and cancer progression. The brominated aromatic system particularly plays a pivotal role in modulating these pathways by serving as a scaffold for further derivatization and optimization.

One of the most compelling aspects of Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate is its versatility in chemical synthesis. The benzoate ester group provides a reactive site for further functionalization, allowing chemists to design analogs with tailored properties. This flexibility has enabled researchers to explore diverse structural modifications aimed at improving potency, selectivity, and pharmacokinetic profiles. For instance, recent studies have shown that introducing additional substituents at specific positions on the phenyl ring can significantly enhance the compound's interaction with target proteins.

The pharmaceutical industry has been particularly interested in exploring the potential of Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate as a lead compound for drug development. Its unique structural features make it an attractive candidate for further investigation in preclinical studies. Researchers are currently evaluating its efficacy in models of inflammation and cancer, with promising preliminary results suggesting its potential as a therapeutic agent. These findings highlight the compound's significance in advancing our understanding of disease mechanisms and developing novel treatment strategies.

Beyond its pharmaceutical applications, Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate also finds utility in chemical synthesis as an intermediate for more complex molecules. Its stability under various reaction conditions makes it a reliable building block for constructing intricate organic frameworks. Chemists have leveraged its reactivity to develop novel synthetic routes that could be applied to other biologically active compounds. This underscores the compound's importance not only as a therapeutic agent but also as a valuable tool in synthetic chemistry.

The growing interest in Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate is reflected in the increasing number of publications and patents focusing on its synthesis and applications. Researchers are continuously exploring new ways to harness its potential, driven by the desire to develop more effective and targeted therapies for various diseases. As our understanding of molecular interactions improves, compounds like this are expected to play an increasingly significant role in drug discovery and development.

In conclusion, Methyl 3,5-dibromo-2,4-dimethoxy-6-methylbenzoate (CAS No. 150965-73-4) is a multifaceted compound with broad applications in pharmaceutical chemistry and chemical synthesis. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As advancements continue to be made in drug discovery technologies, compounds like this are poised to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.